Cas no 79966-33-9 (Benzo[b]naphtho[2,3-d]thiophene,11-methyl-)

Benzo[b]naphtho[2,3-d]thiophene,11-methyl- structure
79966-33-9 structure
Product Name:Benzo[b]naphtho[2,3-d]thiophene,11-methyl-
CAS No:79966-33-9
MF:C17H12S
MW:248.342183113098
CID:575464
PubChem ID:149795
Update Time:2025-04-19

Benzo[b]naphtho[2,3-d]thiophene,11-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]naphtho[2,3-d]thiophene,11-methyl-
    • 11-methylnaphtho[2,3-b][1]benzothiole
    • Benzo[b]naphtho[2,3]thiophene, 11-methyl
    • Benzo[b]naphtho[2,3-d]thiophene, 11-methyl
    • 79966-33-9
    • BXBYDPRWMFDDSH-UHFFFAOYSA-N
    • SCHEMBL22591585
    • DTXSID901000866
    • Benzo(b)naphtho(2,3-d)thiophene, 11-methyl-
    • 11-Methylbenzo(b)naphtho(2,3-d)thiophene
    • 11-methylbenzo[b]naphtho[2,3-d]thiophene
    • Inchi: 1S/C17H12S/c1-11-13-7-3-2-6-12(13)10-16-17(11)14-8-4-5-9-15(14)18-16/h2-10H,1H3
    • InChI Key: BXBYDPRWMFDDSH-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2=C1C=C1C=CC=CC1=C2C

Computed Properties

  • Exact Mass: 248.06606
  • Monoisotopic Mass: 248.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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